Cas no 2229292-30-0 (2-methyl-2-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 2-methyl-2-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 2229292-30-0
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5974633
• PubChem ID: 165967128
• Update Time: 2025-08-04

2-methyl-2-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine
• 2229292-30-0
• EN300-1860374

• Inchi： 1S/C13H17N3/c1-13(2,9-14)11-8-15-16-12(11)10-6-4-3-5-7-10/h3-8H,9,14H2,1-2H3,(H,15,16)
• InChI Key： VHFPYVCPVGDZMG-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=C(C=N1)C(C)(C)CN

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-methyl-2-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine

Introduction to 2-methyl-2-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine (CAS No. 2229292-30-0)

2-methyl-2-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine, also known by its CAS number 2229292-30-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and a substituted amine group. These characteristics contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2-methyl-2-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine is C₁₅H₁₈N₄, and its molecular weight is approximately 258.33 g/mol. The compound's structure consists of a central pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The phenyl group attached to the pyrazole ring and the methyl-substituted propanamine moiety are key structural elements that influence its chemical and biological properties.

In recent years, there has been a growing interest in the development of new compounds with potential therapeutic applications, particularly in the areas of neurodegenerative diseases, cancer, and inflammatory disorders. 2-methyl-2-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine has been identified as a promising candidate due to its unique pharmacological profile. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a valuable target for further investigation.

The anti-inflammatory properties of 2-methyl-2-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine have been attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These cytokines play a crucial role in the pathogenesis of various inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. By modulating the expression and activity of these cytokines, 2-methyl-2-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine may offer a novel therapeutic approach for managing these conditions.

In addition to its anti-inflammatory effects, 2-methyl-2-(3-phenyl-1H-pyrazol-4-y l)propan - 1 - amine has also demonstrated neuroprotective properties. Research has shown that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects of 2-methyl - 2 - (3 - phenyl - 1H - pyrazol - 4 - yl)propan - 1 - amine are thought to be mediated through its ability to upregulate antioxidant enzymes and inhibit the activation of pro-apoptotic pathways.

The pharmacokinetic properties of 2-methyl - 2 - (3 - phenyl - 1H - pyrazol - 4 - yl)propan - 1 - amine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a relatively long half-life, which suggests that it may be suitable for chronic administration in clinical settings. Furthermore, the compound has shown low toxicity in animal models, which is an important consideration for its potential use as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl - 2 - (3 - phenyl - 1H - pyrazol - 4 - yl)propan - 1 - amine in various disease models. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits in preclinical studies. However, further research is needed to fully understand its mechanisms of action and to optimize its use in clinical practice.

In conclusion, 2-methyl - 2 - (3 - phenyl - 1H - pyrazol - 4 - yl)propan - 1 - amine (CAS No. 2229292 - 30 - 0) is a promising compound with potential applications in the treatment of inflammatory and neurodegenerative diseases. Its unique structural features and pharmacological properties make it an attractive target for further development in medicinal chemistry and pharmaceutical research. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for a wide range of diseases.